Cas no 827308-06-5 (Morpholine, 4-(2-hydroxy-1-oxobutyl)-)

• Product name: Morpholine, 4-(2-hydroxy-1-oxobutyl)-
• CAS No: 827308-06-5
• MF: C₈H₁₅NO₃
• MW: 173.2096
• CID: 685277
• PubChem ID: 21098795

Morpholine, 4-(2-hydroxy-1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-(2-hydroxy-1-oxobutyl)-
• 2-hydroxy-1-morpholin-4-ylbutan-1-one
• DTXSID00610744
• 2-Hydroxy-1-(morpholin-4-yl)butan-1-one
• SCHEMBL8483745
• 827308-06-5

• Inchi： InChI=1S/C8H15NO3/c1-2-7(10)8(11)9-3-5-12-6-4-9/h7,10H,2-6H2,1H3
• InChI Key： BXMDPDIKIGETOG-UHFFFAOYSA-N
• SMILES： CCC(C(=O)N1CCOCC1)O

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų
• XLogP3: -0.4

Additional information on Morpholine, 4-(2-hydroxy-1-oxobutyl)-

测试